Cas no 1519143-63-5 (3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid)

• Product Name: 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid
• CAS No: 1519143-63-5
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 6138112
• PubChem ID: 82614838
• Update Time: 2025-06-20

3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid
• 1519143-63-5
• EN300-1851432

• Inchi： 1S/C12H14N2O2/c1-14-7-10(9(6-13)12(15)16)8-4-2-3-5-11(8)14/h2-5,7,9H,6,13H2,1H3,(H,15,16)
• InChI Key： UEWGFHCRVUQNHQ-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CN(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 68.2Ų

Additional information on 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid

Introduction to 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid (CAS No. 1519143-63-5)

3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1519143-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids, characterized by its structural incorporation of an amino group and a carboxylic acid moiety, alongside a unique indole derivative moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid consists of a propanoic acid backbone substituted with an indole ring at the second carbon position. The indole ring itself is further modified by a methyl group at the 1-position, enhancing its complexity and potential for interactions with biological targets. This structural arrangement not only contributes to its unique physicochemical properties but also opens up avenues for exploration in drug design and discovery.

In recent years, there has been growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-documented for their roles in various physiological processes, including neurotransmission, immune modulation, and antioxidant effects. The specific modification of the indole ring in 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid may confer additional pharmacological properties, making it a valuable scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid is its potential as a precursor in the synthesis of more complex molecules. Its dual functionality allows for further derivatization, enabling researchers to explore a wide range of structural variations. This flexibility is particularly advantageous in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have begun to uncover the pharmacological profile of 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid. Initial investigations suggest that this compound exhibits promising effects on certain biological pathways, particularly those involving inflammation and pain modulation. The presence of both amino and carboxylic acid groups suggests potential interactions with enzymes and receptors involved in these pathways. Furthermore, the indole moiety may contribute to its ability to modulate neurotransmitter systems, offering therapeutic benefits in conditions such as neurodegenerative disorders.

The synthesis of 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid presents both challenges and opportunities for chemists. The need for precise functionalization around the indole ring requires advanced synthetic techniques to ensure high yield and purity. However, advancements in synthetic methodologies have made it increasingly feasible to access complex structures like this one. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in constructing the desired framework.

In addition to its potential therapeutic applications, 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid may also find utility in other areas of research. For instance, its unique structure could make it a valuable tool in biochemical assays aimed at identifying new drug targets or understanding enzyme mechanisms. Moreover, its ability to serve as a building block for more complex molecules positions it as a key intermediate in the development of novel materials with specialized properties.

The future prospects for 3-amino-2-(1-methyl-1H-indol-3-yl)propanoic acid are promising, with ongoing research expected to reveal new insights into its biological activities and synthetic possibilities. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the next generation of pharmaceuticals and biologically active materials.